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Compound of Interest

Compound Name: N-Methylbenzo[dJoxazol-2-amine

Cat. No.: B034686

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of N-Methylbenzo[d]oxazol-2-amine, a
promising lead compound in the field of anthelmintic research. This document synthesizes the
current scientific knowledge on its biological activity, mechanism of action, and relevant
experimental protocols to facilitate further investigation and development.

Executive Summary

N-Methylbenzo[d]oxazol-2-amine has emerged as a significant candidate for the
development of new anthelmintic therapies.[1][2][3] Studies have demonstrated its potent
activity against a range of parasitic nematodes, including Trichinella spiralis, Gnathostoma
spinigerum, and the model organism Caenorhabditis elegans.[1][2][3] Notably, this compound
exhibits comparable potency to the commercially available drug albendazole while
demonstrating significantly lower cytotoxicity in human cell lines.[1][2][3] Its proposed
mechanism of action involves the disruption of key metabolic pathways in parasites, specifically
up-regulating purine and pyrimidine metabolism while down-regulating sphingolipid
metabolism.[4][5][6][7] This unique mode of action suggests a potential for overcoming existing
drug resistance in nematodes.

Quantitative Biological Activity

The anthelmintic efficacy of N-Methylbenzo[d]oxazol-2-amine has been quantified through
both in vitro and in vivo studies. The following tables summarize the key findings.
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Table 1: In Vitro Efficacy of N-Methylbenzo[d]oxazol-2-amine

Organism Metric Concentration (uM) Reference

Caenorhabditis
EC50 5.77 [8]
elegans

Trichinella spiralis EC50 3.8 [8]

Table 2: In Vivo Efficacy of N-Methylbenzo[d]oxazol-2-amine against Trichinella spiralis in

Mice
Reduction in Worm
Compound Dosage (mg/kg) Reference
Abundance
N-
Methylbenzo[d]oxazol- 250 49% 31516171
2-amine
Albendazole (Control) 250 Not specified [3151[6]1[7]
Table 3: Cytotoxicity and Acute Toxicity
Cell Line/Organism  Metric Value Reference
Cytotoxicity vs. _
Human (HEK293) ~10 times lower [1112][3]
Albendazole
o > 2000 mg/kg
Rats Acute Toxicity (LD50) 5161071

(Category 5)

Experimental Protocols

Detailed methodologies are crucial for the replication and advancement of research. The
following sections outline the key experimental protocols employed in the study of N-
Methylbenzo[d]oxazol-2-amine.
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Synthesis of N-Methylbenzo[d]oxazol-2-amine
A scalable, metal-free synthesis protocol has been developed for N-Methylbenzo[d]oxazol-2-
amine and its derivatives.[1][2][3]

o Starting Material: Benzoxazole-2-thiol.

o Step 1: Methylation: The thiol functional group of the starting material is methylated to form a
methyl sulfide intermediate.

o Step 2: Nucleophilic Addition-Elimination: The intermediate undergoes a smooth nucleophilic
addition-elimination reaction with gaseous methylamine. The gaseous methylamine is
generated in situ from N-methylformamide.

Synthesis Workflow
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Synthesis of N-Methylbenzo[d]oxazol-2-amine.

In Vivo Anthelmintic Efficacy Study

The in vivo efficacy was evaluated using a Trichinella spiralis-infected mouse model.[6][7]
o Animal Model: Mice infected with Trichinella spiralis.
e Treatment Groups:

o Vehicle control.

o N-Methylbenzo[d]oxazol-2-amine (250, 500, or 1000 mg/kg) administered as a single
oral dose.[8]

o Positive control: Albendazole (250 mg/kg) administered as a single oral dose.[8]

o Endpoint: Reduction in the abundance of T. spiralis in the digestive tract.

In Vivo Experimental Workflow

T. spiralis infection of mice

Treatment

Single oral dose administration

Quantify worm abundance
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In vivo anthelmintic efficacy workflow.

Metabolomic Analysis

To elucidate the mechanism of action, a metabolomic analysis was performed on T. spiralis
adult worms exposed to N-Methylbenzo[d]oxazol-2-amine.[5][6][7]

o Sample Preparation:T. spiralis adult worms were treated with N-Methylbenzo[d]oxazol-2-
amine.

o Metabolite Extraction: Metabolites were extracted from the treated worms.

e LC-MS/MS Analysis: The extracted metabolites were analyzed using liquid chromatography-
tandem mass spectrometry.

o Data Analysis: Statistical analysis was performed to identify significantly altered metabolic
pathways.

Mechanism of Action

Molecular docking studies suggest that N-Methylbenzo[d]oxazol-2-amine does not primarily
target the tubulin beta chain or glutamate-gated channels, which are the targets of some
existing anthelmintics.[5][6][7] Instead, metabolomic analysis indicates that the compound
significantly disrupts the parasite's metabolism.[5][6][7]

The key metabolic alterations observed in T. spiralis upon treatment with N-
Methylbenzo[d]oxazol-2-amine are:

o Upregulation: Purine and pyrimidine metabolism.[4][5][6][7]

o Downregulation: Sphingolipid metabolism.[4][5][6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b034686#n-methylbenzo-d-oxazol-2-amine-for-
antimicrobial-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b034686#n-methylbenzo-d-oxazol-2-amine-for-antimicrobial-research
https://www.benchchem.com/product/b034686#n-methylbenzo-d-oxazol-2-amine-for-antimicrobial-research
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b034686?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b034686?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

